Cas no 2138135-76-7 (1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid)

• Product Name: 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid
• CAS No: 2138135-76-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6050366
• PubChem ID: 165740482
• Update Time: 2025-06-08

1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid
• 2138135-76-7
• EN300-1083517

• Inchi： 1S/C11H17NO2/c1-10(2)4-3-5-11(8-12,7-6-10)9(13)14/h3-7H2,1-2H3,(H,13,14)
• InChI Key： RMIFTSSBYXCHLO-UHFFFAOYSA-N
• SMILES： OC(C1(C#N)CCCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid

Introduction to 1-Cyano-4,4-Dimethylcycloheptane-1-Carboxylic Acid (CAS No. 2138135-76-7)

1-Cyano-4,4-dimethylcycloheptane-1-carboxylic acid (CAS No. 2138135-76-7) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of cycloheptane derivatives and is characterized by the presence of a cyano group and a carboxylic acid functional group, along with two methyl substituents on the cycloheptane ring.

The chemical structure of 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid is particularly intriguing due to its cyclic nature and the combination of functional groups that confer specific chemical properties. The cyano group, known for its strong electron-withdrawing effect, can influence the reactivity and stability of the molecule. Meanwhile, the carboxylic acid group provides opportunities for various chemical reactions, such as esterification, amide formation, and decarboxylation. The two methyl groups on the cycloheptane ring contribute to the molecule's steric hindrance and can affect its conformational flexibility.

In the realm of pharmaceutical research, 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities and potential therapeutic applications. For instance, researchers have investigated its anti-inflammatory properties and found that it exhibits significant inhibition of pro-inflammatory cytokines in vitro. This makes it a candidate for further exploration in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid has also been studied for its potential use in materials science. Its unique combination of functional groups and cyclic structure can make it a valuable building block for the synthesis of advanced materials with tailored properties. For example, it can be used as a monomer in polymer synthesis to create polymers with enhanced mechanical strength and thermal stability.

The synthetic accessibility of 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid is another factor that contributes to its appeal. Several synthetic routes have been developed to produce this compound efficiently and in high yields. One common approach involves the cyclization of a linear precursor followed by functional group transformations to introduce the cyano and carboxylic acid groups. These synthetic methods are well-documented in the literature and provide a solid foundation for further optimization and scale-up.

In terms of safety and handling, it is important to note that while 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while exploring new applications in both pharmaceuticals and materials science. Additionally, efforts are being made to understand its environmental impact and ensure sustainable production processes.

In conclusion, 1-cyano-4,4-dimethylcycloheptane-1-carboxylic acid (CAS No. 2138135-76-7) is a versatile compound with a rich chemical structure that offers numerous opportunities for research and development. Its unique combination of functional groups makes it an attractive candidate for various applications, from drug discovery to advanced materials synthesis. As research in this area continues to advance, it is likely that new insights and innovations will emerge, further expanding the potential uses of this fascinating compound.